Cas no 885274-14-6 (1-Piperazineaceticacid, 4-[(1,1-dimethylethoxy)carbonyl]-a-(2-nitrophenyl)-)
1-Piperazineaceticacid, 4-[(1,1-dimethylethoxy)carbonyl]-a-(2-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperazineaceticacid, 4-[(1,1-dimethylethoxy)carbonyl]-a-(2-nitrophenyl)-
- 2-(4-BOC-PIPERAZINYL)-2-(2-NITRO-PHENYL)ACETIC ACID
- 2-(4-BOC-PIPERAZINYL)-2-(2-NITROPHENYL)ACETIC ACID,
- 2-[4-[(2-methylpropan-2-yl)oxycarbonyl]piperazin-1-yl]-2-(2-nitrophenyl)acetic acid
- PL2565-1
-
- MDL: MFCD06659342
Computed Properties
- Exact Mass: 365.15900
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 534
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -0.2
Experimental Properties
- PSA: 115.90000
- LogP: 2.67220
1-Piperazineaceticacid, 4-[(1,1-dimethylethoxy)carbonyl]-a-(2-nitrophenyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB389435-1 g |
2-(4-Boc-piperazinyl)-2-(2-nitro-phenyl)acetic acid |
885274-14-6 | 1 g |
€382.00 | 2023-07-19 | ||
| abcr | AB389435-5 g |
2-(4-Boc-piperazinyl)-2-(2-nitro-phenyl)acetic acid |
885274-14-6 | 5 g |
€722.00 | 2023-07-19 | ||
| abcr | AB389435-1g |
2-(4-Boc-piperazinyl)-2-(2-nitro-phenyl)acetic acid; . |
885274-14-6 | 1g |
€369.80 | 2025-04-15 | ||
| abcr | AB389435-5g |
2-(4-Boc-piperazinyl)-2-(2-nitro-phenyl)acetic acid; . |
885274-14-6 | 5g |
€999.00 | 2025-04-15 |
1-Piperazineaceticacid, 4-[(1,1-dimethylethoxy)carbonyl]-a-(2-nitrophenyl)- Related Literature
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
Additional information on 1-Piperazineaceticacid, 4-[(1,1-dimethylethoxy)carbonyl]-a-(2-nitrophenyl)-
Research Brief on 1-Piperazineaceticacid, 4-[(1,1-dimethylethoxy)carbonyl]-a-(2-nitrophenyl)- (CAS: 885274-14-6)
The compound 1-Piperazineaceticacid, 4-[(1,1-dimethylethoxy)carbonyl]-a-(2-nitrophenyl)- (CAS: 885274-14-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperazine and nitro-phenyl functional groups, serves as a critical intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.
One of the key areas of investigation involves the role of this compound in the synthesis of protease inhibitors. Researchers have demonstrated that the nitro-phenyl moiety enhances binding affinity to specific enzyme active sites, while the tert-butoxycarbonyl (Boc) protected piperazine group provides stability during synthetic processes. A 2023 study published in the Journal of Medicinal Chemistry highlighted its utility in the development of novel antiviral agents, showing promising results in inhibiting viral proteases.
Another significant application of 885274-14-6 lies in its use as a building block for peptide mimetics. The compound's structural flexibility allows for the introduction of diverse pharmacophores, making it a versatile tool in the design of peptidomimetic drugs. Recent work by a team at the University of Cambridge has utilized this compound to develop a series of GPCR-targeting ligands, with preliminary data indicating high selectivity and potency.
From a synthetic chemistry perspective, advances in the preparation of 1-Piperazineaceticacid, 4-[(1,1-dimethylethoxy)carbonyl]-a-(2-nitrophenyl)- have been reported. A 2024 paper in Organic Letters described an optimized route that improves yield and reduces byproducts, employing green chemistry principles. This development is particularly relevant for scale-up processes in pharmaceutical manufacturing.
Looking forward, the unique properties of this compound suggest potential applications in targeted drug delivery systems. Its ability to undergo selective deprotection under physiological conditions makes it an attractive candidate for prodrug strategies. Ongoing research is exploring its incorporation into antibody-drug conjugates (ADCs) and other targeted therapies.
In conclusion, 1-Piperazineaceticacid, 4-[(1,1-dimethylethoxy)carbonyl]-a-(2-nitrophenyl)- represents a valuable chemical entity with diverse applications in medicinal chemistry. Its continued study promises to yield important insights for drug discovery and development programs across multiple therapeutic areas.
885274-14-6 (1-Piperazineaceticacid, 4-[(1,1-dimethylethoxy)carbonyl]-a-(2-nitrophenyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)